picrasin B picrasin B Picrasin B is a triterpenoid.
Brand Name: Vulcanchem
CAS No.: 26121-56-2
VCID: VC20799325
InChI: InChI=1S/C21H28O6/c1-9-6-13(22)19(25)21(4)11(9)7-14-20(3)12(8-15(23)27-14)10(2)17(26-5)16(24)18(20)21/h9,11-14,18,22H,6-8H2,1-5H3/t9-,11+,12+,13+,14-,18+,20-,21+/m1/s1
SMILES: CC1CC(C(=O)C2(C1CC3C4(C2C(=O)C(=C(C4CC(=O)O3)C)OC)C)C)O
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol

picrasin B

CAS No.: 26121-56-2

Cat. No.: VC20799325

Molecular Formula: C21H28O6

Molecular Weight: 376.4 g/mol

* For research use only. Not for human or veterinary use.

picrasin B - 26121-56-2

Specification

Description Picrasin B is a triterpenoid.
CAS No. 26121-56-2
Molecular Formula C21H28O6
Molecular Weight 376.4 g/mol
IUPAC Name (1S,2S,4S,6R,7S,9R,13R,17S)-4-hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione
Standard InChI InChI=1S/C21H28O6/c1-9-6-13(22)19(25)21(4)11(9)7-14-20(3)12(8-15(23)27-14)10(2)17(26-5)16(24)18(20)21/h9,11-14,18,22H,6-8H2,1-5H3/t9-,11+,12+,13+,14-,18+,20-,21+/m1/s1
Standard InChI Key GESOKLRVLMVNMO-WCAPFRRUSA-N
Isomeric SMILES C[C@@H]1C[C@@H](C(=O)[C@]2([C@H]1C[C@@H]3[C@@]4([C@@H]2C(=O)C(=C([C@@H]4CC(=O)O3)C)OC)C)C)O
SMILES CC1CC(C(=O)C2(C1CC3C4(C2C(=O)C(=C(C4CC(=O)O3)C)OC)C)C)O
Canonical SMILES CC1CC(C(=O)C2(C1CC3C4(C2C(=O)C(=C(C4CC(=O)O3)C)OC)C)C)O
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